![molecular formula C21H26N6O2S B2590957 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)pyridazine CAS No. 1013821-02-7](/img/structure/B2590957.png)
3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)pyridazine
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Description
3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C21H26N6O2S and its molecular weight is 426.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Evaluation
Researchers have explored the synthesis of new heterocyclic compounds containing sulfonamido moieties, aiming to develop effective antibacterial agents. By reacting precursors with a variety of active methylene compounds, they produced derivatives including pyran, pyridine, and pyridazine. These compounds were tested for antibacterial activity, with several demonstrating high activities, highlighting the potential of such compounds in antibacterial research (Azab, Youssef, & El-Bordany, 2013).
Antimicrobial and Antifungal Activity
Another study focused on the synthesis of sulfonamide and amide derivatives incorporating the piperazine ring and imidazo[1,2-b]pyridazine moiety. These compounds underwent screening for in vitro antimicrobial activity against a range of bacteria, as well as antifungal and antimalarial activities. The research demonstrated the promising antimicrobial potential of these derivatives (Bhatt, Kant, & Singh, 2016).
Anticancer Activity
The synthesis and in vitro antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines were evaluated, with some compounds showing good activity. This study underscores the potential of such derivatives as anticancer agents (Mallesha et al., 2012).
Inhibitory Activity against Carbonic Anhydrases
Sulfonamide derivatives of heterocyclic compounds are recognized for their ability to inhibit human carbonic anhydrases, which are involved in various biochemical processes. Research into the synthesis of new sulfonamide derivatives of 1-aryl-6-pyrazol-1-yl-pyridazines highlights the scientific interest in developing compounds with increased binding affinity to carbonic anhydrases, potentially offering therapeutic applications (Komshina et al., 2020).
properties
IUPAC Name |
3-[4-(2,4-dimethylphenyl)sulfonylpiperazin-1-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N6O2S/c1-15-5-6-19(16(2)13-15)30(28,29)26-11-9-25(10-12-26)20-7-8-21(23-22-20)27-18(4)14-17(3)24-27/h5-8,13-14H,9-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HESYKLRBHZUZRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C(=CC(=N4)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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